Cas no 2029668-01-5 (1-Octene, 5-(chloromethyl)-7-methyl-)

• Product Name: 1-Octene, 5-(chloromethyl)-7-methyl-
• CAS No: 2029668-01-5
• MF: C₁₀H₁₉Cl
• MW: 174.710862398148
• CID: 5287196
• Update Time: 2025-10-30

1-Octene, 5-(chloromethyl)-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octene, 5-(chloromethyl)-7-methyl-

• Inchi： 1S/C10H19Cl/c1-4-5-6-10(8-11)7-9(2)3/h4,9-10H,1,5-8H2,2-3H3
• InChI Key： JTKRLXRUQVNVQM-UHFFFAOYSA-N
• SMILES： C=CCCC(CCl)CC(C)C

Additional information on 1-Octene, 5-(chloromethyl)-7-methyl-

1-Octene, 5-(chloromethyl)-7-methyl-

The compound 1-Octene, 5-(chloromethyl)-7-methyl-, with the CAS number 2029668-01-5, is an organic compound that has garnered significant attention in the field of chemistry and materials science. This compound is characterized by its unique structure, which includes a chloromethyl group at the fifth position and a methyl group at the seventh position of an octene chain. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a valuable compound in various applications.

Recent studies have highlighted the potential of 1-Octene, 5-(chloromethyl)-7-methyl- in polymer synthesis. Researchers have explored its ability to act as a monomer in the production of advanced polymers with tailored properties. For instance, its chloromethyl group can undergo nucleophilic substitution reactions, enabling the incorporation of various functional groups into polymer chains. This capability has led to the development of polymers with enhanced mechanical strength, thermal stability, and resistance to environmental factors.

In addition to polymer applications, 1-Octene, 5-(chloromethyl)-7-methyl- has shown promise in the field of drug delivery systems. Its structure allows for the attachment of bioactive molecules, making it a potential candidate for targeted drug delivery. Recent experiments have demonstrated that this compound can serve as a carrier for hydrophobic drugs, improving their solubility and bioavailability. Furthermore, its biocompatibility has been tested in vitro, showing minimal cytotoxicity, which is a critical factor for medical applications.

The synthesis of 1-Octene, 5-(chloromethyl)-7-methyl- involves a multi-step process that combines principles from organic chemistry and catalysis. One common method involves the alkylation of a suitable chlorinated intermediate using a Grignard reagent or other organometallic compounds. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Recent advancements in catalytic systems have further improved the efficiency of this synthesis process, making it more scalable for industrial applications.

The chemical stability of 1-Octene, 5-(chloromethyl)-7-methyl- is another area that has been extensively studied. Under normal storage conditions, the compound exhibits good stability; however, exposure to strong oxidizing agents or extreme temperatures can lead to degradation. Researchers have investigated the degradation pathways of this compound and identified potential strategies to enhance its stability for long-term storage and use.

In terms of environmental impact, studies have shown that 1-Octene, 5-(chloromethyl)-7-methyl- has low toxicity to aquatic organisms when exposed at concentrations typically found in industrial discharges. However, further research is needed to fully understand its ecological footprint and develop sustainable practices for its production and disposal.

The versatility of 1-Octene, 5-(chloromethyl)-7-methyl- lies in its ability to serve as a building block for more complex molecules. Its structure allows for easy functionalization through various chemical transformations, enabling its use in diverse fields such as electronics, healthcare, and renewable energy. For example, recent research has explored its application in the synthesis of conductive polymers for use in flexible electronics.

In conclusion, 1-Octene, 5-(chloromethyl)-7-methyl-, with CAS number 2029668-01-5, is a compound with significant potential across multiple industries. Its unique structure and reactivity make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an even greater role in advancing technological innovations.